Cas no 2098063-50-2 (3-Azido-1-isobutylazetidine)

• Product Name: 3-Azido-1-isobutylazetidine
• CAS No: 2098063-50-2
• MF: C₇H₁₄N₄
• MW: 154.212860584259
• CID: 4775463
• Update Time: 2025-09-27

3-Azido-1-isobutylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-azido-1-isobutylazetidine
• 3-azido-1-(2-methylpropyl)azetidine
• 3-Azido-1-isobutylazetidine

• Inchi： 1S/C7H14N4/c1-6(2)3-11-4-7(5-11)9-10-8/h6-7H,3-5H2,1-2H3
• InChI Key： QUAFNEPBRQLCDP-UHFFFAOYSA-N
• SMILES： N1(CC(C)C)CC(C1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 154.121846464 g/mol
• Monoisotopic Mass: 154.121846464 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 154.21
• XLogP3: 2.3
• Topological Polar Surface Area: 17.6

Additional information on 3-Azido-1-isobutylazetidine

Introduction to 3-Azido-1-isobutylazetidine (CAS No. 2098063-50-2)

3-Azido-1-isobutylazetidine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This heterocyclic azide derivative has garnered considerable attention due to its potential applications in drug discovery and synthetic organic chemistry. The compound’s molecular structure, featuring an azetidine ring substituted with an azido group at the 3-position and an isobutyl group at the 1-position, imparts distinct reactivity that makes it a valuable intermediate in the synthesis of more complex molecules.

The chemical identity of 3-Azido-1-isobutylazetidine is defined by its CAS number, 2098063-50-2, which serves as a unique identifier in scientific literature and databases. This numbering system ensures precise referencing and avoids ambiguity in chemical communication. The compound belongs to the class of azetidine derivatives, which are known for their versatility in medicinal chemistry. The presence of the azido functional group (–N₃) introduces a high degree of reactivity, particularly in nucleophilic substitution reactions, making it a useful building block for constructing more intricate pharmacophores.

In recent years, the pharmaceutical industry has seen a surge in interest for heterocyclic compounds due to their prevalence in biologically active molecules. 3-Azido-1-isobutylazetidine exemplifies this trend, as its structural features align well with the requirements of modern drug design. The compound’s ability to undergo various chemical transformations, such as nucleophilic aromatic substitution and cycloaddition reactions, has positioned it as a key intermediate in the synthesis of novel therapeutic agents.

One of the most compelling aspects of 3-Azido-1-isobutylazetidine is its role in the development of bioactive molecules. Researchers have leveraged its reactivity to introduce diverse functional groups into larger molecular frameworks, thereby modulating biological activity. For instance, studies have demonstrated its utility in generating substituted azetidines that exhibit antimicrobial and anti-inflammatory properties. These findings underscore the compound’s potential as a scaffold for drug discovery programs targeting infectious diseases and chronic inflammatory conditions.

The synthesis of 3-Azido-1-isobutylazetidine involves multi-step organic transformations that highlight its synthetic versatility. The process typically begins with the preparation of an azetidine precursor, followed by selective functionalization at the 3-position with an azido group. Subsequent introduction of an isobutyl substituent at the 1-position completes the molecular architecture. This synthetic route underscores the compound’s accessibility, allowing researchers to explore its applications without excessive difficulty.

Advances in computational chemistry have further enhanced the utility of 3-Azido-1-isobutylazetidine by enabling rapid virtual screening and molecular modeling studies. These methodologies allow researchers to predict how modifications to the compound’s structure might influence its biological activity. Such predictions are invaluable in guiding experimental efforts and optimizing lead compounds for clinical development. The integration of computational tools with traditional synthetic approaches has accelerated the pace of drug discovery, making compounds like 3-Azido-1-isobutylazetidine indispensable in modern pharmaceutical research.

The mechanistic studies on 3-Azido-1-isobutylazetidine have provided deeper insights into its reactivity patterns and potential applications. Researchers have investigated how different reaction conditions influence its transformation into more complex molecules. For example, studies have explored the use of transition metal catalysts to facilitate cross-coupling reactions involving this compound. Such catalytic methods not only improve reaction efficiency but also expand the range of possible transformations, further broadening its utility in synthetic chemistry.

The safety profile of 3-Azido-1-isobutylazetidine is another critical consideration in its application within pharmaceutical research. While azide-containing compounds require careful handling due to their potential reactivity under certain conditions, proper protocols ensure that researchers can utilize them safely without compromising laboratory safety standards. The growing body of literature on this class of compounds provides guidelines for handling, storage, and disposal, reinforcing their viability as research tools.

In conclusion,3-Azido-1-isobutylazetidine (CAS No. 2098063-50-2) represents a promising compound in pharmaceutical chemistry with diverse applications ranging from drug synthesis to mechanistic studies. Its unique structural features and reactivity make it a valuable asset for researchers seeking to develop novel therapeutic agents. As advancements continue to emerge in synthetic methodologies and computational chemistry,3-Azido-1-isobutylazetidine is poised to remain at the forefront of medicinal chemistry innovation.